Cas no 1263280-11-0 (Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate)

• Product Name: Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate
• CAS No: 1263280-11-0
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 1026650
• PubChem ID: 46835526
• Update Time: 2025-05-20

Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate
• AG-L-19673
• AK-50973
• ANW-52723
• CTK4B5114
• I01-8038
• KB-256048
• Benzoic acid, 3-(aminomethyl)-4-(trifluoromethoxy)-, methyl ester
• 1263280-11-0
• A23880
• AM20020339
• AKOS015852152
• FT-0770348
• DTXSID80676444
• SB81160
• CRDLSXWMAFDDGH-UHFFFAOYSA-N
• 3-Aminomethyl-4-trifluoromethoxy-benzoic acid methyl ester
• Methyl3-(aminomethyl)-4-(trifluoromethoxy)benzoate
• DB-001051

• MDL： MFCD12924845
• Inchi： 1S/C10H10F3NO3/c1-16-9(15)6-2-3-8(7(4-6)5-14)17-10(11,12)13/h2-4H,5,14H2,1H3
• InChI Key： CRDLSXWMAFDDGH-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C(=O)OC)=CC=1CN)(F)F

Computed Properties

• Exact Mass: 249.06127767g/mol
• Monoisotopic Mass: 249.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate

Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate (CAS No. 1263280-11-0): A Comprehensive Overview

Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate, identified by its CAS number 1263280-11-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to the class of benzoate derivatives, which have been widely studied for their diverse biological activities and potential therapeutic applications. The presence of both aminomethyl and trifluoromethoxy substituents in its molecular structure imparts unique chemical properties that make it a valuable scaffold for the development of novel bioactive molecules.

The Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate molecule exhibits a high degree of structural complexity, which contributes to its multifaceted interactions with biological targets. The benzoate core is a well-known pharmacophore, frequently encountered in various pharmacological agents due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological macromolecules. The aminomethyl group introduces a basic nitrogen atom, which can participate in salt formation and coordinate with metal ions, while the trifluoromethoxy group enhances lipophilicity and metabolic stability, making it an attractive feature for drug design.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various disease pathways. The Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate compound has been explored as a potential lead in the synthesis of inhibitors for enzymes involved in cancer metabolism and inflammation. Preliminary studies have demonstrated its ability to modulate the activity of key enzymes such as kinases and cytophilins, which are crucial in regulating cellular processes. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity by improving hydrophobic interactions with target proteins.

The synthesis of Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution on a pre-functionalized benzoate derivative followed by protection-deprotection strategies to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve regioselective modifications, enhancing the overall efficiency of the synthetic process.

The pharmacological profile of Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate has been evaluated through in vitro and in vivo studies. These investigations have highlighted its potential as an anti-inflammatory agent by inhibiting the production of pro-inflammatory cytokines. Additionally, it has shown promise in preclinical models as a modulator of metabolic pathways associated with obesity and type 2 diabetes. The combination of the aminomethyl and trifluoromethoxy groups appears to synergistically enhance its biological activity, making it a compelling candidate for further development.

The structural features of this compound also make it suitable for use as a building block in medicinal chemistry. By leveraging its scaffold, chemists can design analogs with tailored properties through structural modifications such as halogenation, alkylation, or functionalization at different positions on the benzoate ring. Such modifications can fine-tune physicochemical properties like solubility, permeability, and metabolic stability, which are critical factors in drug development.

In conclusion, Methyl 3-(aminomethyl)-4-(trifluoromethoxy)benzoate (CAS No. 1263280-11-0) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural characteristics and demonstrated biological activities position it as a valuable tool for exploring new therapeutic strategies. As research continues to uncover novel applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation bioactive molecules.